Cas no 21888-77-7 (4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-)

• Product Name: 4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-
• CAS No: 21888-77-7
• MF: C₁₀H₈O₆
• MW: 224.166923522949
• CID: 284445
• PubChem ID: 71359004
• Update Time: 2025-04-19

4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-
• 7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicanhydride, 1-(carboxymethyl)- (8CI)
• CTK1A6813
• 21888-77-7
• DTXSID40782893
• (1,3-Dioxo-3,3a,7,7a-tetrahydro-4,7-epoxy-2-benzofuran-4(1H)-yl)acetic acid

• Inchi： 1S/C10H8O6/c11-5(12)3-10-2-1-4(16-10)6-7(10)9(14)15-8(6)13/h1-2,4,6-7H,3H2,(H,11,12)
• InChI Key： VVALEHJZTYTRHO-UHFFFAOYSA-N
• SMILES： O1C2C=CC1(CC(=O)O)C1C(=O)OC(C12)=O

Computed Properties

• Exact Mass: 224.03204
• Monoisotopic Mass: 224.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.9